In this study, in an effort to manufacture lightweight aggregates recycled from anaerobic digested sewage sludge (ADSS), the firing process characteristics of artificial lightweight aggregates containing a large amount of ADSS were identified and the manufacturing process was optimized and modeled using machine learning techniques. Samples were prepared by rapid firing and according to the orthogonal arrangement experimental design, the particle density and water absorption rate were measured, and a pore analysis was conducted by 3D-CT and the mercury intrusion method. Random forest, SVR, and XGBoost techniques were used as machine learning techniques to analyze the data. As a result of the rapid firing test, samples with an ADSS content of 40 wt% or more were found to have a low density and were found not to show bloating. For aggregates containing more than 40% ADSS, a loss of organic matter played a greater role in the decreased density than bloating due to viscous behavior. Data expansion using an orthogonal arrangement table and modeling by the SVR method for the ADSS 50 mixture found an RMSE value of 0.013 with significant predicted values of the physical properties also obtained. Aggregates with a content of 50 wt% of anaerobically digested sludge were successfully prepared on a pilot scale, and this aggregate mix met EN-13055 standards.

Present research develops an optimized acid-mechanical treatment for recycled concrete aggregate (RCA). RCA prepared in the laboratory jaw crusher is further soaked for 24 h in a mild acetic acid solution. Acid-soaked recycled aggregates (SR) are mechanically treated at a series of charges and drum revolutions using Los Angeles machines. A performance-based quality identification approach is used to compare acid-mechanically treated recycled concrete aggregates (SRij). The VIKOR indices (QI) for each SRij is calculated by applying a multi-criteria decision-making approach. Based on performance, three SRij with the lowest QI are selected for an experimental study. The present research achieves 71.27 MPa compressive strength for concrete composed of a SRij with the lowest QI. This strength is around 16.06% higher than concrete composed of parent aggregate. Flexural strength, split tensile strength, fracture energy, ultrasonic pulse velocity (UPV) values, rapid-chloride penetration test (RCPT) values, water absorption, and abrasion resistance are in the range of what is expected for parent aggregate concrete. The scanning electron microscope (SEM) image analysis shows that the well compacted and uniform surface morphology of aggregate strengthens the newly developed interfacial transition zone (NITZ) and old interfacial transition zone (OITZ). Acid treatment reduces microcrack lengths and widths and mechanical treatment reduces microcracks and pores by reducing adherent mortar optimally. X-ray diffraction (XRD) analysis shows the lower calcium hydroxide (CH) content in the mortar attached to the SR. A reduced CH content lowers the porosity in the adhered mortar. Thus, improved quality of attached mortar and its reduced porosity strengthen the old interfacial transition zone (OITZ) and lowers the sorptivity of the concrete than reported and almost equal to that of parent aggregate concrete.

This review assesses the potential applications of alkali-activated silico-manganese slag (SiMnS). It covers four main sections: (i) the characteristics of SiMnS, (ii) its use as cementitious materials, (iii) its use as an alkali-activated precursor, and (iv) environmental perspectives. SiMnS shows promise as an alkali-activated material with diverse applications in civil construction. Future prospects include their use in heavy metal immobilization, understanding rheological behavior for effective admixture development, and utilization of one-part mix systems with alternative activators. Overall, the use of SiMnS as a precursor for alkali activation contributes to waste reduction and provides many environmental and economic benefits.

Asphalt rubber has been considered as an ideal road construction material due to its excellent rutting resistance, fatigue performance, crack resistance, and noise reduction functions. However, the preparation of asphalt rubber requires special equipment and takes higher cost. In this paper, a kind of asphalt rubber modifier pellets (ARP) that can be directly injected was prepared using a screw extruder, so as to simplify the production process and reduce equipment energy consumption during the synthesis of asphalt rubber. Industrial modifier PelletPAVE as control group, firstly, scanning electron microscopy (SEM) was employed to examine the internal microstructure of the two types of modifier pellets, and the storability were further evaluated. The rotational viscosity, High and low temperature rheological behaviors and fatigue properties of asphalt with two modifier pellets were investigated by rotational viscometer, dynamic shear rheometer (DSR), and bending beam rheometer (BBR), respectively. Finally, Infrared spectroscopy was used to explore the mechanism of modification. The findings revealed that 50% crumb rubber, 40% asphalt, and 10% calcium hydroxide are the optimal material compositions for preparing asphalt rubber pellets. The modifier particles coated with anti-sticking agent can achieve the same storability as PelletPAVE. The viscosity of the modifier pellets modified asphalt prepared is marginally higher than that of the PelletPAVE modified asphalt. Incorporating modifier pellets to asphalt demonstrates superior fatigue and crack resistance than PelletPAVE, as well as lower high temperature performance. Action mechanism of modified asphalt with both types of modifier pellets is regarded as a physical process. The asphalt rubber pellets prepared in this study reveal the merits of easy transportation, convenient direct injection, and wide application field.

Bio-based alternatives for existing construction materials can be used to reduce the carbon footprint of the built environment. Hempcrete is one of these materials and is both an excellent hygric/thermal regulator and is carbon negative. However, this novel material is still incompletely researched, especially its fungal growth potential specifically within warm and humid environments. The incorporation of significant biological material within hempcrete can enable it to act as a microbial growth medium, with the corresponding potential for the release of bioaerosols. The aim of this research was thus to investigate the overall practicality of hempcrete implementation in a humid climate. To achieve this, the endogenous fungal genera on a sample of hempcrete were identified, fungal propagules aerosolized from a hempcrete sample enumerated, and a range of temperatures tested to determine their effect on fungi growth determined. Trials were performed to determine whether hempcrete can be effectively decontaminated with common materials to manage microbial growth. Under high humidity, fungal propagule emissions were high with low diversity, with potentially allergenic fungi detected. Disinfection of high fungal load hempcrete samples was able to reduce ∼94% of the fungal observations and reduce aerosolized counts to average background tropical fungal counts. The range of temperatures tested were not found to effect fungal growth, contrary to the consensus of the literature. Overall, these properties make hempcrete suited to humid areas, however, further research to investigate the potential effects of fungi on the material remains lacking.

Developing a physics-based model to describe the different types of size effects is one of the most challenging problems in materials science. In this work, the variations of the maximum defect and fracture process zone (FPZ) with respect to the specimen size are comprehensively analyzed, and then the size effect models of the maximum defect and FPZ are developed and demonstrated by collected data. On this basis, a new size effect model of nominal tensile strength (NTS) is developed by considering competing mechanisms between maximum defect and FPZ, referred to as the CDF model. The effect of the parameters on the CDF model is investigated to gain a deep understanding. The size effect curves of NTS are constructed by the CDF model to evaluate its performance on the prediction of the different types of size effects. The results indicate that the CDF model can successfully predict different types of size effects, and determined parameters are located in the pre-specified range. Furtherly, the CDF model is compared with the boundary effect model (BEM). It is found that the CDF model gives a better prediction than the BEM. Nevertheless, the BEM is closer to the experimental data than the CDF model for the Type 1 size effect of notched specimens, and can capture the basic features of Type 2 and 3 size effects. Moreover, the determination coefficients R2 are also determined to quantitatively assess the prediction accuracy of the CDF model and BEM. It is noted that there are six maximum R2 for the CDF model and only one maximum R2 for BEM. This means that the forecast accuracy of the CDF model is higher than that of the BEM. This study gives new insight into the contribution of the maximum defect and FPZ to the size effect of NTS.

In view of the existing problems of retarding agents, such as abnormal cementing of cement slurry, slow development of cement strength, low strength, poor thermal stability and excessive retarding, etc. In this study, tartaric acid-intercalated hydrotalcite (Mg/Al-TA-LDH) was prepared by ion exchange between tartaric acid and magnesium–aluminium hydrotalcite (Mg/Al-CO3-LDH). The results show that Mg/Al-CO3-LDH and Mg/Al-TA-LDH have typical structural characteristics of hydrotalcite. The interlayer spacing of Mg/Al-TA-LDH after intercalation is larger than that of Mg/Al-CO3-LDH prior to intercalation. Measurements of the thickening time and thickening curve of oil-well cement show that the slow release of tartaric acid has a retarding effect on the oil-well cement slurry mixed with the tartaric acid-intercalated hydrotalcite retarder, the effect is stable, and the thickening curve is stable and shows right-angle thickening. Based on the compressive strength test of oil-well cement, the strength increases gradually with the addition of 0.3%–1.0 % Mg/Al-TA-LDH promoting the development of 1 d and 3 d strength of stone cement. When the dosage of Mg/Al-TA-LDH is 1.0%, the 1 d and 3 d strength of stone cement is higher than that of pure cement, and the 3 d strength of stone cement is increased by 99.6%. The development of 7 d strength was inhibited, but the late strength development was still higher than that of pure cement, and the 14 d strength was 33.3% higher than that of pure cement. Tartaric acid-intercalated hydrotalcite can increase the thickening time of oil well cement through the release of tartaric acid, and can significantly improve the compressive strength of oil well cement through the seed promotion effect of hydrotalcite material.

Health monitoring of railway tracks has become an increasingly valuable aspect of railway track maintenance and is taking on a leading role. Considering the current limitations in monitoring of railway components such as ballast and sleepers, a new method of self-sensing smart railway sleeper has been proposed in this research. Carbon nanotubes (CNT) as a functional filler can provide intrinsic self-sensing properties to railway sleepers to detect hanging sleeper defects. Therefore, to analysis the effectiveness of the proposed idea to detect hanging sleeper defect the self-sensing behavior of CNT-cement composite specimens and real scale railway sleepers are studied with three different percentages of CNT as 0.5%, 0.75%, and 1% by cement weight under different support conditions of disturbed and full ballast supports, and different electrode distances. Experimental results show that CNT generates sensitivity for the specimens corresponding to applied loads. This sensitivity is the highest for 0.75 %CNT and 0.5 %CNT and inner electrode distances by 0.043 and 0.036 10-6.N−1. Considering the mechanical performance and sensitivity coefficient (kx), 0.5 %CNT and inner electrodes are the optimal combination of electrode distance and CNT content. FE modeling study shows that hanging defect highly enlarges the dynamic response of hanged sleepers than full support railway sleepers. This increase in dynamic loads due to hanging defect results in hanged sleeper detection using distinguishable sensitivity coefficient values. The kx response in 150 kN axle load is highly relied on train speed as the difference percentage of kx increases by 7% for speed of 100 km/h to 300 km/h.

This review presents an in-depth examination of the usage of six major waste materials in mixed waste materials (MWM) concrete: recycled coarse aggregates (RCA), fly ash (FA), waste glass (WG), waste rubber (WR), steel waste (SW), and waste plastic (WP). The review assesses the impact of these waste materials on the mechanical performance of concrete, and the article highlights the rising interest in this area among scholars and practitioners. The review paper provides recommendations on the appropriate replacement levels for various combinations of waste materials in concrete mixes to ensure optimal mechanical properties. It advises against exceeding replacement levels of 25% for both recycled coarse aggregates (RCA) as a substitute for natural coarse aggregates (Cagg) and fly ash (FA) as a replacement for cement (C). When utilizing a combination of RCA and waste glass (WG) as replacements, the suggested replacement levels are 50% RCA and 20% WG. Similarly, when using RCA and waste rubber (WR) as replacements, it is advised to limit the replacement levels to 25% RCA and 10% WR. The study also recommends replacement amounts of 50% FA and 5% WG, and identifies 80% steel slag (SS) as a suitable replacement for fine aggregate (Fagg) and 20% WG as a replacement for cement. Additionally, it highlights the potential to enhance concrete compressive strength by combining waste glass (WG) with granite powder (GrP) as replacements, with a recommended replacement level of 30% WG and 15% GrP. While MWM concrete has shown promising results, there is still a study gap in the structural behavior of MWM concrete reinforced concrete (RC) elements, particularly under various loading scenarios. As a result, more research in the future is required to examine the structural behavior of MWM concrete in RC members and to establish the possibility of employing MWM concrete in full-scale applications.

Among the diversity of solid waste produced, biomass by-products stand out due to their synergizing role in energy savings during brick firing process and impact on mitigating sustainability issues of fired clay brick production. Therefore, this study accentuates on assessing the characteristics of fired clay bricks made by replacing clay with both biomass bottom ashes (BBA) and spent charcoal from 8 to 20 wt% in order to minimize non-renewable resource use and enhance brick performance. In total, bricks from 6 mixture series were prepared to ascertain the effect of 5 wt% BBA incorporation and 3 – 15 wt% spent charcoal addition on the physical, durability, mechanical and thermal properties of the produced fired clay bricks. Parameters such as linear shrinkage, dried weight, dried and fired apparent densities, water absorption, open porosity, thermal conductivity and compressive strengths were examined at spent charcoal increasing inclusion in the brick bodies. The produced bricks showed linear shrinkage values within the safe limits of 7%. Water absorption values were also within acceptable levels of 16.33%. Thermal conductivity significantly reduced from 0.76 W/mK to 0.58 W/mK and this reduction meant improvement in the thermal efficiencies of the bricks. Bricks containing 5 wt% BBA and 9 wt% of spent charcoal exhibited compressive strengths of 10.40 MPa in accordance with standards required for structural construction. These results were authenticated from mineralogical and microstructural analyses. Consequently, utilization of up to 20% wastes in a brick body is a crucial step in point of economic growth, environmental cleanliness, natural clay resources conservation and innovation in the fired clay bricks product development.